Cas no 28296-70-0 (chi-Caesalpin)

chi-Caesalpin structure
chi-Caesalpin structure
Product name:chi-Caesalpin
CAS No:28296-70-0
MF:C20H30O4
MW:334.4498
CID:2071418
PubChem ID:71436634

chi-Caesalpin Chemical and Physical Properties

Names and Identifiers

    • chi-Caesalpin
    • x-Caesalpin
    • 1,2,3,4,4a,5,6,6a,7,11,11a,11b-Dodecahydro-4,4,7,11b-tetramethylphenanthro[3,2-b]furan-3,4a,6-triol
    • 28296-70-0
    • Inchi: InChI=1S/C20H30O4/c1-11-12-6-8-24-15(12)9-13-17(11)14(21)10-20(23)18(2,3)16(22)5-7-19(13,20)4/h6,8,11,13-14,16-17,21-23H,5,7,9-10H2,1-4H3
    • InChI Key: GPLHUXZBDZJHPV-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 334.21440943Da
  • Monoisotopic Mass: 334.21440943Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.8Ų
  • XLogP3: 2.6

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